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Compound of Interest

2-Bromothieno[3,2-b]pyridin-5-
Compound Name: )
amine

Cat. No.: B8012700

Get Quote

Structural Architecture & Numbering Logic

Before interpreting spectra, the numbering of the fused heterocyclic system must be

established to assign signals correctly. The thieno[3,2-b]pyridine scaffold consists of a pyridine
ring fused to a thiophene ring.

¢ Core Scaffold: Thieno[3,2-b]pyridine.[1][2][3][4][5][6][7]
e Numbering Convention: Sulfur is assigned position 1. The nitrogen atom is at position 4.
» Substitution:

o C-2: Bromine atom (Electronegative, heavy atom effect).

o C-5: Amine group (Strong electron donor, ortho to Pyridine Nitrogen).

Structural Diagram (Graphviz)

The following diagram illustrates the atomic connectivity and numbering scheme used for NMR
assignment.
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Caption: Connectivity and IUPAC numbering of 2-Bromothieno[3,2-b]pyridin-5-amine.

Nuclear Magnetic Resonance (NMR) Analysis
The
H NMR spectrum is characterized by the desymmetrization of the scaffold. The amine at C-5

introduces significant shielding to the adjacent pyridine protons, while the bromine at C-2
simplifies the thiophene region to a single singlet.

Predicted H NMR Data (DMSO- , 400 MHz)

Note: Values are derived from structure-activity relationships of analogous thieno[3,2-
b]pyridines.
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Logic

NH 6.20 — 6.50

Broad Singlet 2H

Exchangeabl
e amine
protons;
broadened by
quadrupole N

relaxation.

H-6 6.55 - 6.65

Doublet (d) 1H 85-9.0

Ortho to
amine
(shielded).
Equivalent to
H-3in 2-
aminopyridin

e.

H-3 7.50 -7.60

Singlet (s) 1H

Thiophene
proton.
Downfield
due to
aromaticity,
singlet due to
C-2

substitution.

H-7 7.80-7.90

Doublet (d) 1H 8.5-9.0

Meta to
amine.
Couples with
H-6.

C NMR Key Signals[3][6][7][8][©]

e« C-5(C-NH

): ~158-160 ppm (Deshielded, attached to heteroatom).

e C-2 (C-Br): ~120-125 ppm.
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e C-3:~125-130 ppm.
e C-6: ~105-110 ppm (Shielded by ortho-amino resonance).

e C-7:~130-135 ppm.

Experimental Validation Protocol

To ensure spectral fidelity during acquisition:
e Solvent Choice: Use DMSO-

rather than CDCI

. The amine protons are often invisible or extremely broad in chloroform due to exchange;
DMSO stabilizes the H-bonds, yielding a distinct singlet.

o Water Suppression: The amine signal often overlaps with the water peak in wet DMSO. Use
a drying agent (molecular sieves) or presaturation pulse sequences if quantification is
required.

Mass Spectrometry (MS) Profile

Mass spectrometry provides the primary confirmation of the halogenation state. The presence
of bromine creates a distinct isotopic signature that serves as a diagnostic fingerprint.

ESI-MS Data
« lonization Mode: Electrospray lonization (ESI), Positive Mode (
).
e Molecular Formula: C
H
BrN
S.[8]

o Exact Mass: 227.9357 (for
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Br).
Isotopic Pattern Analysis
Bromine exists as two stable isotopes:

Br (50.7%) and

Br (49.3%). This results in a characteristic 1:1 doublet for the molecular ion.

. Relative oo
lon Species m/z Value Description
Abundance

[M+H]

( 228.9 100% Monoisotopic peak.

Br)

[M+H]
M+2 peak. Essential

( 230.9 ~98% for confirming mono-
bromination.

Br)

Fragmentation Pathway (Graphviz)

Under high collision energy (MS/MS), the molecule typically undergoes deamination and

dehalogenation.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8012700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Parent lon [M+H]*

m/z 229/231

-NHs (17 Da) \- Br (79/81 Da)

Loss of NHs Loss of Bre
[M-17]* (Radical cleavage)
m/z 212/214 m/z ~150
ragmentation

Thieno-Pyridine Core
(Ring Opening)
m/z <120

Click to download full resolution via product page

Caption: Proposed ESI-MS/MS fragmentation pathway for structural elucidation.

Infrared (IR) Spectroscopy

IR is less diagnostic for the scaffold but crucial for confirming the primary amine functionality.

e N-H Stretching: Two bands (symmetric and asymmetric) in the 3400—-3100 cm

region.
o :~3420 cm
o :~3300cm

e C=N/C=C Stretching: Strong absorptions in the 1600-1500 cm

range, characteristic of the fused heteroaromatic system.

e C-Br Stretching: A fingerprint band typically found in the 600-500 cm

region (often weak and difficult to assign without comparison).
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Synthesis & Impurity Profiling

Understanding the synthesis aids in identifying potential spectroscopic impurities.

o Route: Typically synthesized via the bromination of thieno[3,2-b]pyridin-5-amine or the
amination of 2,5-dibromothieno[3,2-b]pyridine.

e Common Impurities:

o Dibromide: 2,x-dibromothieno[3,2-b]pyridin-5-amine (Look for complex isotope patterns
M+, M+2, M+4 in MS).

o Regioisomers: 3-bromo derivatives (Shift in H-3 singlet in NMR).

References

e PubChem.Compound Summary for CID 12362446 (Related 5-Amino-2-bromo-3-
methylpyridine). National Library of Medicine (US).

e BLD Pharm.Product Analysis: 2-Bromothieno[3,2-b]pyridin-5-amine (CAS 1896923-24-2).

» Molecules Journal.Synthesis of Novel Methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-
carboxylates. (Provides comparative NMR data for the thieno[3,2-b]pyridine core).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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